Cas no 7545-71-3 (2-Isopropyl-6-nitrophenol)
2-Isopropyl-6-nitrophenol structure
Product Name:2-Isopropyl-6-nitrophenol
CAS No:7545-71-3
MF:C9H11NO3
MW:181.188542604446
CID:562040
PubChem ID:528955
Update Time:2025-04-19
2-Isopropyl-6-nitrophenol Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2-(1-methylethyl)-6-nitro-
- 2-ISOPROPYL-6-NITROPHENOL
- 2-nitro-6-propan-2-ylphenol
- 2-Nitro-6-isopropylphenol
- 3-Nitro-2-oxy-1-isopropyl-benzol
- 6-isopropyl-2-nitrophenol
- 6-Nitro-2-isopropyl-phenol
- Phenol, 2-(1-methylethyl)-6-nitro
- 2-nitro-6-propan-2-yl-phenol
- CS-0331144
- A838685
- MFCD00085099
- DTXSID60336074
- FT-0612714
- 7545-71-3
- SCHEMBL102131
- 2-Isopropyl-6-nitrophenol
-
- Inchi： 1S/C9H11NO3/c1-6(2)7-4-3-5-8(9(7)11)10(12)13/h3-6,11H,1-2H3
- InChI Key： RRFSVDKJKYCCEK-UHFFFAOYSA-N
- SMILES： OC1C(=CC=CC=1C(C)C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 181.07400
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 66Ų
Experimental Properties
- PSA: 66.05000
- LogP: 2.94700
2-Isopropyl-6-nitrophenol Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
2-Isopropyl-6-nitrophenol Customs Data
- HS CODE：2908999090
- Customs Data：
China Customs Code:
2908999090Overview:
2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2-Isopropyl-6-nitrophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I872813-10mg |
2-Isopropyl-6-nitrophenol |
7545-71-3 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | I872813-50mg |
2-Isopropyl-6-nitrophenol |
7545-71-3 | 50mg |
$ 65.00 | 2022-06-02 | ||
| TRC | I872813-100mg |
2-Isopropyl-6-nitrophenol |
7545-71-3 | 100mg |
$ 95.00 | 2022-06-02 | ||
| Apollo Scientific | OR25535-250mg |
2-Isopropyl-6-nitrophenol |
7545-71-3 | 250mg |
£90.00 | 2025-02-19 | ||
| Apollo Scientific | OR25535-1g |
2-Isopropyl-6-nitrophenol |
7545-71-3 | 1g |
£275.00 | 2025-02-19 | ||
| 1PlusChem | 1P005XOO-250mg |
Phenol,2-(1-methylethyl)-6-nitro- |
7545-71-3 | 250mg |
$165.00 | 2024-04-21 | ||
| 1PlusChem | 1P005XOO-1g |
Phenol,2-(1-methylethyl)-6-nitro- |
7545-71-3 | 1g |
$443.00 | 2024-04-21 | ||
| A2B Chem LLC | AC76136-250mg |
2-Isopropyl-6-nitrophenol |
7545-71-3 | 250mg |
$170.00 | 2024-04-19 | ||
| A2B Chem LLC | AC76136-1g |
2-Isopropyl-6-nitrophenol |
7545-71-3 | 1g |
$435.00 | 2024-04-19 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1401814-250mg |
2-Isopropyl-6-nitrophenol |
7545-71-3 | 98% | 250mg |
￥1144.00 | 2024-07-28 |
2-Isopropyl-6-nitrophenol Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
7545-71-3 (2-Isopropyl-6-nitrophenol) Related Products
- 3279-07-0(4-tert-Butyl-2-nitrophenol)
- 14452-34-7(2,4-Dimethyl-6-nitrophenol)
- 118-95-6(Phenol,2-(1-methylethyl)-4,6-dinitro-)
- 13073-29-5(2-Methyl-6-nitrophenol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent